Cas no 37868-70-5 (5-phenylpent-2-enal)

• Product Name: 5-phenylpent-2-enal
• CAS No: 37868-70-5
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 4487710
• PubChem ID: 5368428
• Update Time: 2025-05-20

5-phenylpent-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 5-phenyl-, (2E)-
• 5-phenylpent-2-enal
• 5-Phenyl-2-pentenal
• (2E)-5-Phenyl-2-pentenal
• (E)-5-phenylpent-2-enal
• (2E)-5-Phenylpent-2-enal
• SCHEMBL2242689
• (E)-5-phenyl-pent-2-enal
• (2E)-5-Phenyl-2-pentenal #
• 37868-70-5
• EN300-1870630

• Inchi： 1S/C11H12O/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1-4,6-8,10H,5,9H2/b6-2+
• InChI Key： DCEMFJJXTBOOAO-QHHAFSJGSA-N
• SMILES： C(=O)/C=C/CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 160.088815002Da
• Monoisotopic Mass: 160.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-phenylpent-2-enal

5-Phenylpent-2-enal: A Comprehensive Overview

The compound with CAS No 37868-70-5, commonly known as 5-phenylpent-2-enal, is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of alpha,beta-unsaturated aldehydes, which are known for their unique chemical properties and wide-ranging applications. In recent years, advancements in synthetic chemistry and materials science have further highlighted the potential of 5-phenylpent-2-enal in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

5-Phenylpent-2-enal is characterized by its conjugated enal system, which imparts it with reactivity towards nucleophilic addition and Michael addition reactions. These properties make it an invaluable building block in organic synthesis. Recent studies have demonstrated its utility in the construction of complex natural product frameworks, such as terpenoids and alkaloids. For instance, researchers have employed 5-phenylpent-2-enal in the synthesis of bioactive compounds like taxol derivatives, showcasing its versatility in drug discovery.

Beyond its role as a synthetic intermediate, 5-phenylpent-2-enal exhibits interesting biological activities. Preclinical studies have revealed its potential as an anti-inflammatory and antioxidant agent. This is attributed to its ability to scavenge free radicals and modulate inflammatory pathways. Moreover, investigations into its mechanism of action have provided insights into its interactions with cellular signaling pathways, further underscoring its therapeutic potential.

The synthesis of 5-phenylpent-2-enal has been a subject of extensive research. Traditional methods involve the oxidation of alcohols or the alkylation of aldehydes, but these approaches often suffer from low yields and poor selectivity. Recent advancements have introduced more efficient routes, such as catalytic asymmetric synthesis using organocatalysts or transition metal catalysts. These methods not only enhance yield but also enable the preparation of enantiomerically enriched products, which are highly desirable for pharmaceutical applications.

In terms of applications, 5-phenylpent-2-enal finds use in the flavor and fragrance industry due to its pleasant aroma profile. It contributes to the characteristic scent of certain fruits and flowers, making it a valuable ingredient in perfumery and food additives. Additionally, it serves as a precursor for the synthesis of fine chemicals and specialty polymers.

From an environmental perspective, the degradation pathways of 5-phenylpent-2-enal have been studied to assess its ecological impact. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This aligns with current trends towards sustainable chemistry and green manufacturing practices.

In conclusion, 5-phenylpent-2-enal (CAS No 37868-70-5) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in modern chemical research. As ongoing studies continue to unravel its potential, this compound is poised to make even greater contributions to science and industry.